Cas no 2034585-84-5 (methyl 4-({pyrazolo1,5-apyridin-5-yl}carbamoyl)benzoate)

• Product Name: methyl 4-({pyrazolo1,5-apyridin-5-yl}carbamoyl)benzoate
• CAS No: 2034585-84-5
• MF: C₁₆H₁₃N₃O₃
• MW: 295.2927
• CID: 5353911
• Update Time: 2025-08-04

methyl 4-({pyrazolo1,5-apyridin-5-yl}carbamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• UWRHYYHCWGNGQS-UHFFFAOYSA-N
• methyl 4-(pyrazolo[1,5-a]pyridin-5-ylcarbamoyl)benzoate
• methyl 4-({pyrazolo1,5-apyridin-5-yl}carbamoyl)benzoate

• Inchi： 1S/C16H13N3O3/c1-22-16(21)12-4-2-11(3-5-12)15(20)18-13-7-9-19-14(10-13)6-8-17-19/h2-10H,1H3,(H,18,20)
• InChI Key： UWRHYYHCWGNGQS-UHFFFAOYSA-N
• SMILES： O=C(C1C([H])=C([H])C(C(=O)OC([H])([H])[H])=C([H])C=1[H])N([H])C1C([H])=C([H])N2C(=C([H])C([H])=N2)C=1[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 421
• XLogP3: 1.8
• Topological Polar Surface Area: 72.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-({pyrazolo1,5-apyridin-5-yl}carbamoyl)benzoate

Methyl 4-({pyrazolo1,5-apyridin-5-yl}carbamoyl)benzoate (CAS No. 2034585-84-5): A Comprehensive Overview

Methyl 4-({pyrazolo1,5-apyridin-5-yl}carbamoyl)benzoate (CAS No. 2034585-84-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, exhibits promising potential in various biological and chemical applications. The pyrazolo1,5-apyridin-5-yl moiety and the carbamoyl group contribute to its unique chemical properties, making it a valuable candidate for further exploration in medicinal chemistry.

The molecular formula of Methyl 4-({pyrazolo1,5-apyridin-5-yl}carbamoyl)benzoate is C₁₈H₁₄N₂O₄, reflecting its complex composition. This compound belongs to a class of heterocyclic derivatives that have been widely studied for their pharmacological activities. The presence of the pyrazolo1,5-apyridin-5-yl scaffold suggests potential interactions with biological targets, which is a key factor in drug design and discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Methyl 4-({pyrazolo1,5-apyridin-5-yl}carbamoyl)benzoate, with its unique structural features, has emerged as a compound of interest in this context. Studies have indicated that the pyrazolo1,5-apyridin-5-yl moiety can modulate various biological pathways, making it a promising scaffold for the development of new drugs.

The carbamoyl group in Methyl 4-({pyrazolo1,5-apyridin-5-yl}carbamoyl)benzoate plays a crucial role in determining its reactivity and interaction with biological targets. This functional group is known to participate in hydrogen bonding and other non-covalent interactions, which are essential for drug-receptor binding. The benzoate moiety further contributes to the compound's solubility and bioavailability, factors that are critical for pharmaceutical applications.

Furthermore, the synthesis of Methyl 4-({pyrazolo1,5-apyridin-5-yl}carbamoyl)benzoate involves multi-step organic reactions that highlight the compound's synthetic complexity. The use of advanced synthetic techniques has enabled researchers to optimize the yield and purity of this compound, facilitating its use in downstream applications. Recent advancements in synthetic methodologies have also allowed for the introduction of modifications at specific positions within the molecule, opening up new avenues for drug development.

In the realm of medicinal chemistry, Methyl 4-(< strong >pyrazolo1,5 - apyridin - 5 - yl strong >) carbamoyl) benzoate has been explored for its potential as an intermediate in the synthesis of more complex pharmacophores. The combination of the < strong > pyrazolo1 , 5 - apyridin - 5 - yl strong > and < strong > carbamoyl strong > groups provides a versatile platform for further functionalization. This flexibility has allowed researchers to design derivatives with tailored properties for specific therapeutic applications.

The pharmacological profile of Methyl 4-(< strong > pyrazolo1 , 5 - apyridin - 5 - yl strong >) carbamoyl) benzoate has been investigated through both in vitro and in vivo studies. These studies have revealed promising activities against various disease targets, including inflammatory disorders and neurological conditions. The ability of this compound to interact with multiple biological pathways underscores its potential as a lead molecule for drug development.

In conclusion, Methyl 4-(< strong > pyrazolo1 , 5 - apyridin - 5 - yl strong >) carbamoyl) benzoate (CAS No. < strong >2034585 - 84 - 5 strong>) represents a significant advancement in pharmaceutical research. Its unique molecular structure and promising biological activities make it a valuable compound for further exploration. As research continues to uncover new therapeutic applications, Methyl 4-(< strong > pyrazolo1 , 5 - apyridin - 5 - yl strong >) carbamoyl) benzoate is poised to play a crucial role in the development of next-generation pharmaceuticals.